Cas no 2138241-46-8 (4-({(tert-butoxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid
• CAS No: 2138241-46-8
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5753108
• PubChem ID: 165478332
• Update Time: 2025-05-26

4-({(tert-butoxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(tert-butoxy)carbonyl]amino}methyl)-1-ethylpiperidine-4-carboxylic acid
• EN300-1083584
• 2138241-46-8
• 4-({(tert-butoxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid

• Inchi： 1S/C14H26N2O4/c1-5-16-8-6-14(7-9-16,11(17)18)10-15-12(19)20-13(2,3)4/h5-10H2,1-4H3,(H,15,19)(H,17,18)
• InChI Key： TWWIMEVVYWWWOH-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid

Recent Advances in the Study of 4-({(tert-butoxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid (CAS: 2138241-46-8)

The compound 4-({(tert-butoxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid (CAS: 2138241-46-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and emerging therapeutic applications.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protected amine and the ethylpiperidine carboxylate moiety, make it a valuable building block for the development of protease inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent cathepsin K inhibitors, which are being explored for the treatment of osteoporosis and metastatic bone diseases.

In addition to its synthetic applications, 4-({(tert-butoxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid has shown promising pharmacological properties. Preclinical studies have revealed its ability to modulate neurotransmitter systems, particularly as a potential ligand for sigma-1 and sigma-2 receptors. These findings, published in ACS Chemical Neuroscience, suggest its potential utility in neuropsychiatric disorders, including depression and neurodegenerative diseases. The compound's pharmacokinetic profile, including its blood-brain barrier permeability, is currently under investigation.

Recent advances in analytical techniques have enabled more precise characterization of this compound. A 2024 study utilizing high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy has provided detailed structural insights, confirming its stability under physiological conditions. These findings are crucial for its potential development as a pharmaceutical ingredient.

The therapeutic potential of derivatives of 4-({(tert-butoxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid is being explored in multiple disease areas. Notably, its structural analogs have shown activity against multidrug-resistant bacterial strains in recent antimicrobial studies. Researchers are particularly interested in its piperidine scaffold, which appears to enhance membrane penetration while maintaining low cytotoxicity.

Ongoing research efforts are focused on optimizing the synthesis route for this compound to improve yield and purity. Recent process chemistry developments have reduced the number of synthetic steps from seven to four, significantly enhancing its accessibility for medicinal chemistry applications. These improvements are expected to accelerate the discovery of new derivatives with enhanced pharmacological properties.

In conclusion, 4-({(tert-butoxy)carbonylamino}methyl)-1-ethylpiperidine-4-carboxylic acid represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities warrant continued investigation. Future research directions include comprehensive structure-activity relationship studies and further exploration of its therapeutic potential across multiple disease indications.